Cas no 1824101-40-7 (Methyl 5-propylthiazole-4-carboxylate)

• Product Name: Methyl 5-propylthiazole-4-carboxylate
• CAS No: 1824101-40-7
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 4820461
• Update Time: 2025-06-08

Methyl 5-propylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-propylthiazole-4-carboxylate

• Inchi： 1S/C8H11NO2S/c1-3-4-6-7(8(10)11-2)9-5-12-6/h5H,3-4H2,1-2H3
• InChI Key： VPNQESDPGBMMAQ-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)OC)=C1CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4

Additional information on Methyl 5-propylthiazole-4-carboxylate

Methyl 5-propylthiazole-4-carboxylate (CAS No. 1824101-40-7): A Comprehensive Overview

Methyl 5-propylthiazole-4-carboxylate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1824101-40-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The structural features of Methyl 5-propylthiazole-4-carboxylate make it a valuable scaffold for the design and synthesis of novel therapeutic agents.

The molecular structure of Methyl 5-propylthiazole-4-carboxylate consists of a thiazole ring substituted with a propyl group at the 5-position and a carboxylate ester at the 4-position. This unique arrangement of functional groups contributes to its reactivity and potential biological interactions. The thiazole core is a well-known pharmacophore, present in numerous FDA-approved drugs, owing to its ability to modulate various biological pathways. The propyl group introduces additional lipophilicity, enhancing the compound's solubility and membrane permeability, which are critical factors in drug bioavailability.

In recent years, there has been a growing interest in thiazole derivatives as potential candidates for treating various diseases, including infectious diseases, cancer, and neurological disorders. The< strong>5-propylthiazole-4-carboxylate moiety has been explored in several preclinical studies for its antimicrobial and anti-inflammatory properties. For instance, researchers have demonstrated that derivatives of this compound exhibit potent activity against Gram-positive bacteria by inhibiting key bacterial enzymes involved in cell wall synthesis.

Moreover, the< strong>Methyl 5-propylthiazole-4-carboxylate scaffold has shown promise in oncology research. Studies have indicated that certain thiazole derivatives can induce apoptosis in cancer cells by disrupting mitochondrial function and activating stress signaling pathways. The propyl group in Methyl 5-propylthiazole-4-carboxylate may enhance its ability to interact with biological targets, making it a promising candidate for further development as an anticancer agent.

The synthesis of Methyl 5-propylthiazole-4-carboxylate involves multi-step organic reactions, typically starting from readily available precursors such as thiourea and propionaldehyde. The formation of the thiazole ring is achieved through condensation reactions, followed by functionalization at the 5- and 4-positions to introduce the propyl group and the carboxylate ester, respectively. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

The pharmacokinetic properties of Methyl 5-propylthiazole-4-carboxylate are also of considerable interest. In vitro studies have revealed that this compound exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability. Additionally, preliminary toxicology studies indicate that it is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

One of the most exciting applications of Methyl 5-propylthiazole-4-carboxylate is in the field of neurology. Recent research has suggested that thiazole derivatives can modulate neurotransmitter systems, making them candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The< strong>5-propylthiazole-4-carboxylate moiety may interact with specific receptors or enzymes in the brain, potentially leading to novel therapeutic strategies.

In conclusion, Methyl 5-propylthiazole-4-carboxylate (CAS No. 1824101-40-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative therapeutic agents.